Cas no 99059-64-0 (3-Iodo-4-isopropylbenzoic acid)

• Product Name: 3-Iodo-4-isopropylbenzoic acid
• CAS No: 99059-64-0
• MF: C₁₀H₁₁IO₂
• MW: 290.097615480423
• MDL: MFCD11110761
• CID: 836379
• PubChem ID: 44828520
• Update Time: 2025-04-19

3-Iodo-4-isopropylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-4-isopropylbenzoic acid
• 3-iodo-4-propan-2-ylbenzoic acid
• 3-Iodo-4-isopropylbenzoicacid
• BS-18024
• CS-0154306
• 99059-64-0
• 3-iodo-4-isopropyl-benzoic acid
• YKYRHJJXCOILPA-UHFFFAOYSA-N
• FT-0653284
• SCHEMBL2158791
• DTXSID50660774
• 3-Iodo-4-(propan-2-yl)benzoic acid
• MFCD11110761
• AKOS015841721
• I11597
• A845950

• MDL： MFCD11110761
• Inchi： 1S/C10H11IO2/c1-6(2)8-4-3-7(10(12)13)5-9(8)11/h3-6H,1-2H3,(H,12,13)
• InChI Key： YKYRHJJXCOILPA-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)O)C=CC=1C(C)C

Computed Properties

• Exact Mass: 289.98
• Monoisotopic Mass: 289.98
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 3.2

Experimental Properties

• Density: 1.666
• Boiling Point: 346.686°C at 760 mmHg
• Flash Point: 163.47°C
• Refractive Index: 1.609

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids